Cas no 6526-49-4 (Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester)

• Product Name: Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester
• CAS No: 6526-49-4
• MF: C₁₁H₁₂Cl₂N₂O₄
• MW: 307.129981040955
• CID: 1684992
• Update Time: 2024-09-03

Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, bis(2-chloroethyl)-, 4-nitrophenyl ester
• Carbamic acid, N,N-bis(2-chloroethyl)-, 4-nitrophenyl ester

• Inchi： 1S/C11H12Cl2N2O4/c12-5-7-14(8-6-13)11(16)19-10-3-1-9(2-4-10)15(17)18/h1-4H,5-8H2
• InChI Key： FGIJZEADYZORKQ-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C([N+]([O-])=O)C=C1)(=O)N(CCCl)CCCl

Computed Properties

• Exact Mass: 306.01756
• Monoisotopic Mass: 306.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.4A^2

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Melting Point: 82-84 °C
• Boiling Point: 437.0±45.0 °C(Predicted)
• PSA: 72.68
• pka: -2.30±0.70(Predicted)